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Compound of Interest

3,6-Dibromophenanthrene-9,10-
Compound Name:
dione

Cat. No.: B038615

Essential Safety and Handling Guide for 3,6-
Dibromophenanthrene-9,10-dione

For Immediate Reference: Researchers, scientists, and drug development professionals must
adhere to stringent safety protocols when handling 3,6-Dibromophenanthrene-9,10-dione, a
chemical compound classified with specific hazard warnings. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the safe handling of this compound in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)

3,6-Dibromophenanthrene-9,10-dione is known to cause skin and eye irritation.[1][2] The
primary routes of exposure are contact with skin and eyes, and inhalation of the powder.
Therefore, appropriate personal protective equipment is mandatory to prevent exposure.

Hazard Summary Table
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Hazard Class GHS Hazard Statement

Skin Irritation H315: Causes skin irritation[1][2]

Eye Irritation H319: Causes serious eye irritation[1][2]
Acute Toxicity (Oral) H302: Harmful if swallowed

Personal Protective Equipment (PPE) Requirements

Protection Type Specific Recommendations

Wear chemical safety goggles and a face shield
_ where there is a potential for splashing.[1] Eye
Eye and Face Protection ] ] )
protection should be compliant with government

standards such as EN166 (EU) or NIOSH (US).

Chemical-resistant gloves are required. Based
on the chemical structure (aromatic ketone),
) nitrile or neoprene gloves are recommended.
Hand Protection ] ) ]
Always inspect gloves for integrity before use
and practice proper glove removal technique to

avoid skin contact.

_ A standard laboratory coat should be worn to
Body Protection .
prevent skin contact.

Work in a well-ventilated area, preferably a
chemical fume hood, to minimize inhalation of
) ) the powder. If a fume hood is not available or if
Respiratory Protection ]
dust is generated, a NIOSH-approved
particulate respirator (e.g., N95) is

recommended.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 3,6-Dibromophenanthrene-9,10-dione is crucial for
laboratory safety. The following workflow outlines the key steps from receiving the compound to
its final disposal.
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Caption: Standard Operating Procedure for Handling 3,6-Dibromophenanthrene-9,10-dione.
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Emergency Procedures: Spills and Exposure

In the event of a spill or exposure, immediate and appropriate action is critical to mitigate harm.

Emergency Response Plan

Situation

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water.[1] Remove contaminated
clothing. If skin irritation persists, seek medical

attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
[1] Remove contact lenses, if present and easy
to do. Continue rinsing.[1] If eye irritation

persists, get medical advice/attention.[1]

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention
if symptoms persist.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Minor Spill (Solid)

1. Evacuate the immediate area. 2. Wear
appropriate PPE (gloves, goggles, lab coat, and
respirator if necessary). 3. Gently sweep the
solid material to avoid creating dust. 4. Collect
the spilled material in a labeled, sealed
container for hazardous waste disposal. 5.
Clean the spill area with a damp cloth, and

dispose of the cloth as hazardous waste.

Major Spill

1. Evacuate the laboratory and alert others. 2.
Close the laboratory doors. 3. Contact your
institution's Environmental Health and Safety
(EHS) department or emergency response
team. 4. Provide details of the spilled chemical

and its location.
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Disposal Plan

As a brominated organic compound, 3,6-Dibromophenanthrene-9,10-dione must be disposed
of as halogenated organic waste. Improper disposal can lead to environmental contamination.

Waste Disposal Protocol

Step Action

Collect all waste containing 3,6-

Dibromophenanthrene-9,10-dione in a
Segregation designated, clearly labeled hazardous waste

container for "Halogenated Organic Solids". Do

not mix with non-halogenated waste.

Use a chemically compatible, leak-proof
Containerization container with a secure lid. Ensure the container

is in good condition.

The waste container must be labeled with
) "Hazardous Waste," the full chemical name
Labeling _ _
"3,6-Dibromophenanthrene-9,10-dione," and the

approximate quantity.

Any materials contaminated with the compound,
) ) such as gloves, weighing paper, and disposable
Contaminated Materials ) ]
labware, must also be placed in the designated

halogenated waste container.

Arrange for the collection and disposal of the
Final Disposal hazardous waste through your institution's

licensed hazardous waste management service.

The following diagram illustrates the decision-making process for the disposal of 3,6-
Dibromophenanthrene-9,10-dione and associated materials.
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Caption: Waste Disposal Decision Tree for 3,6-Dibromophenanthrene-9,10-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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